Cas no 1806606-72-3 (3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid
• CAS No: 1806606-72-3
• MF: C₁₂H₁₁BrF₂O₅
• MW: 353.113550424576
• CID: 4939565
• Update Time: 2025-07-31

3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11BrF2O5/c1-5(16)9(13)6-2-7(10(17)11(18)19)4-8(3-6)20-12(14)15/h2-4,9-10,12,17H,1H3,(H,18,19)
• InChI Key： JKWSTGVEKKUDGT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C(C(=O)O)O)C=1)OC(F)F

Computed Properties

• Exact Mass: 351.97579 g/mol
• Monoisotopic Mass: 351.97579 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8
• Molecular Weight: 353.11

Additional information on 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid

Introduction to 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1806606-72-3)

3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1806606-72-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted propionyl group and a difluoromethoxy moiety, which contribute to its potential therapeutic applications. The compound's structure and properties make it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid is particularly noteworthy due to its multifunctional nature. The presence of the bromo group and the difluoromethoxy substituent imparts unique reactivity and stability characteristics, which are crucial for its potential use in medicinal applications. The mandelic acid scaffold, a well-known structure in organic chemistry, provides a robust foundation for further functionalization and derivatization.

Recent studies have explored the biological activities of 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid. One notable area of research is its potential as an anticancer agent. Preliminary in vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the disruption of cellular metabolism and the induction of apoptosis, although further investigations are needed to elucidate the exact pathways involved.

In addition to its anticancer properties, 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid has also been studied for its anti-inflammatory and antioxidant activities. In vitro assays have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases and conditions associated with oxidative damage.

The pharmacokinetic properties of 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid are another area of active research. Studies have shown that the compound has favorable solubility and stability characteristics, which are essential for effective drug delivery. However, further optimization may be required to enhance its bioavailability and reduce potential side effects. Ongoing research is focused on developing prodrugs and delivery systems to improve these pharmacokinetic parameters.

The synthesis of 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid has been optimized using modern synthetic techniques. Key steps in the synthesis include the introduction of the bromo group via electrophilic substitution and the attachment of the difluoromethoxy moiety through nucleophilic substitution reactions. These synthetic methods are scalable and can be adapted for large-scale production, making the compound accessible for further preclinical and clinical studies.

In conclusion, 3-(1-Bromo-2-oxopropyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1806606-72-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use in clinical settings.